Cas no 52917-67-6 (N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine)

• Product Name: N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine
• CAS No: 52917-67-6
• MF: C₁₆H₂₁N
• MW: 227.34464430809
• CID: 1579679
• PubChem ID: 40580
• Update Time: 2025-04-21

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine
• N-phenyladamantan-2-amine
• STK084354
• SCHEMBL5672302
• 52917-67-6
• Benzeneamine, 4-tricyclo(3.3.1(sup 3,7))dec-1-yl-
• 4-Tricyclo(3.3.1(sup 3,7))dec-1-ylbenzeneamine
• ANILINE, N-(2-ADAMANTYL)-
• (1r,3r,5R,7R)-N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine
• AKOS004120300
• AKOS005393197
• (1R,3R,5R,7R)-N-PHENYLADAMANTAN-2-AMINE
• DTXSID40200966
• N-(2-Adamantyl)aniline

• Inchi： 1S/C16H21N/c1-2-4-15(5-3-1)17-16-13-7-11-6-12(9-13)10-14(16)8-11/h1-5,11-14,16-17H,6-10H2
• InChI Key： ZEFPCBGROANPME-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 227.16753
• Monoisotopic Mass: 227.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03